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Compound of Interest

Compound Name: Probenazole

Cat. No.: B166668

The proper disposal of probenazole, a fungicide and plant activator, is critical to ensure
laboratory safety and environmental protection.[1][2][3] Adherence to established protocols
minimizes risks to personnel and prevents the release of hazardous substances into the
environment. Probenazole is recognized as being toxic to aquatic life with long-lasting effects,
making correct disposal paramount.[1]

Immediate Safety and Handling

Before handling probenazole, it is essential to be familiar with its safety profile. Always work in
a well-ventilated area and use appropriate Personal Protective Equipment (PPE).[4][5]

Recommended Personal Protective Equipment (PPE):

o Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior
to use.[4]

» Eye Protection: Use safety glasses or goggles.[4]

o Body Protection: Wear a lab coat or other suitable protective clothing.[4] For significant spill
risks, fire/flame resistant and impervious clothing is recommended.[4]

o Respiratory Protection: If exposure limits are exceeded or dust formation is likely, use a full-
face respirator.[4]

In case of accidental exposure, follow these first-aid measures immediately:
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» After Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and
seek immediate medical attention.[4]

o After Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[4]

» After Eye Contact: Rinse the eyes with pure water for at least 15 minutes and consult a
doctor.[4]

 After Ingestion: Rinse the mouth with water and call a doctor or Poison Control Center
immediately. Do not induce vomiting.[4]

Step-by-Step Disposal Protocol

The disposal of probenazole waste must be conducted in a manner that is compliant with
federal, state, and local regulations.[6][7] Never discharge probenazole or its containers into
sewer systems or the general environment.[4][8]

Step 1: Waste Minimization and Segregation

¢ Minimize Waste: Order the smallest quantity of chemical required for your research and
reduce the scale of experiments whenever possible.[6] Maintain a chemical inventory to
avoid ordering duplicates.[6]

e Segregate Waste: Keep probenazole waste separate from other chemical waste streams to
avoid dangerous reactions.[8] Specifically, store it separately from incompatible materials
such as strong oxidizing agents.[7][9] Keep solid and liquid waste in separate containers.[10]

Step 2: Container Selection and Labeling

o Use Appropriate Containers: Store probenazole waste in its original container if it is in good
condition, or in a clearly marked, compatible container that is tightly sealed and free from
damage.[9][10][11] Plastic containers are often preferred for chemical waste.[6]

e Proper Labeling: All waste containers must be clearly and accurately labeled with their
contents.[8] Unmarked containers should never be used or left in the laboratory.[8]

Step 3: Storage in a Satellite Accumulation Area (SAA)
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o Designated Area: Store waste containers in a designated Satellite Accumulation Area (SAA)
at or near the point of generation.[6][9]

o Storage Conditions: The SAA should be away from heat sources and direct sunlight.[8]
Containers must be kept closed except when adding waste.[6][9]

e Accumulation Limits: Adhere to the storage limits for hazardous waste in an SAA. Once a
container is full, it must be removed by environmental health and safety (EHRS) personnel
within three days.[6][9] Patrtially filled containers can be stored for up to 12 months as long

as accumulation limits are not exceeded.[6]
Step 4: Final Disposal

» Professional Disposal: The final disposal of probenazole must be handled by a licensed
chemical destruction plant or through controlled incineration with flue gas scrubbing.[4]
Contact your institution's environmental health and safety (EHRS) office to arrange for
pickup.[6]

» Disposal of Empty Containers: Empty probenazole containers are considered hazardous
waste unless properly decontaminated.[12] Containers should be triple-rinsed.[12] The
rinsate (rinse water) should be collected and disposed of as hazardous chemical waste.[12]
After rinsing, the container can be punctured to make it unusable for other purposes and
disposed of in a sanitary landfill or offered for recycling, depending on local regulations.[4]
[12]

Quantitative Waste Management Data

The following table summarizes key quantitative limits applicable to the storage of chemical
waste in a laboratory setting, based on general guidelines.
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Parameter Limit Source Citation

Maximum Hazardous Waste in

55 gallons 6
SAA g [6]

Maximum Acutely Toxic (P-list) o ]
1 quart (liquid) or 1 kg (solid) [6]

Waste
Time Limit for Full Container Within 3 calendar days of

. [6]1°]
Removal being full

Maximum Storage Time for ]
) ) Up to 12 months from first use [6][9]
Partial Container

pH Range for Aqueous Drain
) >5.0and <12.5 9]
Disposal*

*Note: This applies only to specific, permissible aqueous solutions after neutralization.
Probenazole is toxic to aquatic life and should not be drain disposed regardless of pH.[1][4]

Experimental Protocols and Workflows
Probenazole Disposal Workflow
The logical flow for the proper management and disposal of probenazole waste is illustrated

below. This process ensures safety and regulatory compliance from the point of generation to
final disposal.
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Probenazole Disposal Workflow
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Caption: Logical workflow for the safe disposal of probenazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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